Cas no 64287-14-5 (1,3-Pentanedione, 4,4,5,5,5-pentafluoro-1-(4-fluoro-3-methoxyphenyl)-)

• Product Name: 1,3-Pentanedione, 4,4,5,5,5-pentafluoro-1-(4-fluoro-3-methoxyphenyl)-
• CAS No: 64287-14-5
• MF: C₁₂H₈F₆O₃
• MW: 314.18054485321
• CID: 424288
• PubChem ID: 13610933
• Update Time: 2025-04-19

1,3-Pentanedione, 4,4,5,5,5-pentafluoro-1-(4-fluoro-3-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Pentanedione, 4,4,5,5,5-pentafluoro-1-(4-fluoro-3-methoxyphenyl)-
• 4,4,5,5,5-pentafluoro-1-(4-fluoro-3-methoxyphenyl)pentane-1,3-dione
• DTXSID80544972
• 64287-14-5

• Inchi： 1S/C12H8F6O3/c1-21-9-4-6(2-3-7(9)13)8(19)5-10(20)11(14,15)12(16,17)18/h2-4H,5H2,1H3
• InChI Key： KIERZJXDDTWMMZ-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(CC(C1C=CC(=C(C=1)OC)F)=O)=O)F

Computed Properties

• Exact Mass: 314.03774
• Monoisotopic Mass: 314.03776309g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37